3-(4-Fluorophenyl)sulfonyl-6-methoxy-1-[(3-methylphenyl)methyl]quinolin-4-one
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Description
3-(4-Fluorophenyl)sulfonyl-6-methoxy-1-[(3-methylphenyl)methyl]quinolin-4-one is a useful research compound. Its molecular formula is C24H20FNO4S and its molecular weight is 437.49. The purity is usually 95%.
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Scientific Research Applications
Fluorescent Labeling and Sensing
A novel fluorophore, 6-methoxy-4-quinolone (6-MOQ), exhibits strong fluorescence across a wide pH range in aqueous media, making it a useful candidate for biomedical analysis, including fluorescent labeling and sensing. Its derivatives have been synthesized for the specific determination of carboxylic acids, demonstrating its potential as a fluorescent labeling reagent due to its large Stokes' shift, high molar absorptivity, and strong fluorescence unaffected by pH changes between 2.0 and 11.0 (Hirano et al., 2004).
Antimicrobial Agents
The synthesis of novel quinazolin-4-one derivatives, including those with substitutions similar to the target compound, demonstrates their potential as antimicrobial agents. These derivatives have shown efficacy against various bacterial strains, supported by crystal structure and Hirshfeld surface analysis, indicating the structural basis of their antimicrobial activity (Geesi et al., 2020).
Anti-inflammatory Applications
Quinoline derivatives, including those structurally related to the target compound, have been synthesized and evaluated for their selective COX-2 inhibitory activity, showing promise as anti-inflammatory agents. The structure-activity relationship (SAR) studies of these derivatives revealed the impact of different substituents on their selectivity and potency, leading to the discovery of compounds with excellent in vivo anti-inflammatory activity (Singh et al., 2004).
Synthesis and Structural Analysis
Efficient synthetic routes and structural analyses of quinolin-4-one derivatives, similar to the target molecule, have been developed. These studies provide insights into the molecular and crystal structure, showcasing the utility of these compounds in various scientific applications, including as potential scaffolds for the development of new drugs and materials (Geesi et al., 2020).
Properties
IUPAC Name |
3-(4-fluorophenyl)sulfonyl-6-methoxy-1-[(3-methylphenyl)methyl]quinolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20FNO4S/c1-16-4-3-5-17(12-16)14-26-15-23(31(28,29)20-9-6-18(25)7-10-20)24(27)21-13-19(30-2)8-11-22(21)26/h3-13,15H,14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEJMZJLDWIBKJP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CN2C=C(C(=O)C3=C2C=CC(=C3)OC)S(=O)(=O)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20FNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.